Background: Dihydropyrimidinones are an essential component of heterocycles due to their useful attributes, such as calcium channel blockers, anti-inflammatory agents, anti-neoplastic agents, anti-bacterial agents, anti-hypertensives, , and, anti-virals. Objective: Synthesis of Fe3O4@SiPr@vanillin@TGA MNPs and their structure and morphology determination by FT-IR, VSM, EDX, XRD, TEM, FE-SEM, Zeta potential, and TGA. Methods: A synthetic mixture of aldehydes, acetophenone, urea, H2O and Fe3O4@SiPr@ vanillin@ TGA MNPs, were stirred at room temperature to establish the appropriate and optimum reaction time. Results: An efficient and greener method for the synthesis of arylpyrimidinones using Fe3O4@SiPr@vanillin@TGA MNPs in aqueous medium has been accomplished. Conclusion: Higher yields, simpler handling, ease of separation and recycling of the magnetic catalysts, and following the green chemistry tenets for waste minimization and exploitation of abundant natural materials are some of the key features of this process. The anti-bacterial activity of compounds 4a-n and 6a-e were evaluated, and all four bacteria studied were affected by the synthesized compounds.

: This overview describes the synthesis, characterization, and application of different carbon dots hybrid nanostructures obtained by chemical interaction between nanomaterials or nanomaterials bonded to another material, i.e. silicon (SiO2/Carbon dots-N), reduced graphene oxide (rGO/Carbon dots), multiwalled carbon nanotubes (MWCNTs/Carbon dots), nano magnetite (Carbon dots/Fe3O4), reduced graphene oxide and gold nanoparticles (rGO/Carbon dots/AuNPs), copper oxide (CuO/Carbon dots), and Carbon dots/Metallic NPs that were employed in the development of electrochemical (bio)sensors. The formation of different carbon dots hybrid nanostructures has been characterized by X-ray diffraction (XRD), Raman and ultraviolet-visible spectroscopy, atomic force microscopy (AFM), high-resolution transmission electron microscopy (HR-TEM), and electrochemical techniques. These carbon dots hybrid nanostructures have been used to modify the surface of glassy carbon and screen-printed electrodes and to determine various analytes, i.e., dopamine, uric acid, paracetamol, ephynefrin, dihydroxybenzenes, pesticides, endocrine disruptors, NADH, and other substances in real samples.

: This literature study will investigate cubosomal preparation in various pharmaceutical compositions. Cubosomal particles are nanostructured liquid crystalline particles with submicron diameters ranging from 10 to 500 nanometers with high encapsulation efficacy. This literature has investigated the anatomy and function of cubosomal units, as well as their formulation, material application, benefit, disadvantage, and preparation technique. Due to their nano-irritancy, cubosomal nanostructures have become a preferred method for treating a range of illnesses.

Introduction: The current research aims to formulate a controlled release formulation of Actarit utilizing cyclodextrin based nanosponges as a nanocarriers. β-Cyclodextrin built nanosponges were prepared by condensation reaction using diphenyl carbonate as crosslinking agent. Methods: A 3-level, 3-factor Box-Behnken design was used to optimize the reaction conditions. The particle size, zeta potential and solubilization efficiency of prepared nanosponges were determined. Actarit was loaded into nanosponges by freeze drying method. Actarit loaded nanosponges were further evaluated for particle size, zeta potential, surface morphology, FTIR, DSC, XRD and Dissolution characteristics. The cyclodextrin nanosponges prepared under optimum conditions exhibited a particle size range of 143.42 to 152.76 nm with low polydispersity indices. FTIR spectra confirmed the formation of carbonyl bond between the β-Cyclodextrin molecules. Results and Discussion: Actarit loaded nanosponges exhibited a particle size range of 157.13 to 168.34 nm with minimum polydispersity index. The zeta potential value was sufficiently high to maintain the stability of colloidal nanosponges. TEM image exposed the spherical structure of drug loaded nanosponges that could be retained and released gradually over time. The FTIR, DSC and XRPD studies inveterate the interaction between Actarit and nanosponges. The drug loaded nanosponges displayed a significant progress in dissolution of drug when compared to plain Actarit. The initial rapid release of Actarit from nanosponges formulations was observed. After 24 h of study, around 90 % of the drug released from nanoformulation and only around 20 % of the drug from free drug suspension. Conclusion: Cyclodextrin based nanosponges displayed superior complexing capability with increased solubility of poorly soluble Actarit.

Aim: Enhanced Magnetic, Dielectric, Optical and Ferro-Photovoltaic Properties of Barium Ferrite (BaFe2O4) Nanoparticles with Zn doping for Photovoltaic Applications Background: A complete examination of structural, magnetic, di-electric, photovoltaic, and optical properties of Zn doped barium ferrite particles has been performed, using X-ray diffraction (XRD), Scanning electron microscopy (SEM), Vibrating sample magnetometer (VSM), Impedance Analyzer, UV Visible spectroscopy, and Fluorescence spectrophotometer. Objective: The valuable results of magnetic, optical, and photovoltaic properties of Zn doped barium ferrites presented a novel idea for utilizing magnetic ferrites in photovoltaic applications. Method: Magnetic Ba1-xZnxFe2O4 (x = 0.0, 0.2, 0.3, 0.5) nanoparticles have been prepared by sol-gel auto combustion method. Result: The ferroelectricity and photovoltaic response were explored by Multiferroics system and Electrochemical impedance spectroscopy, respectively. The structure was detected orthorhombic with space group Pnma 3 for pure and Zn doped samples. The magnetization value for pure BaFe2O4 was increased from 1.4 emu/g to 15.3 emu/g for Ba0.7Zn0.3Fe2O4 sample. The ferroelectric behavior was reflected equally in pure BaF and Zn-doped samples. The photovoltaic results revealed an increase in photocurrent upon illumination in Zn = 0.3 sample. The dielectric properties showed direct relation with each other and supported ferroelectricity. The energy band gap value for pure barium ferrite (BaF) was reduced from 1.54 eV to 1.33 eV for Zn = 0.3 sample. The photoluminescence resulted in increasing emission intensity spectra for Zn = 0.3 and Zn = 0.5 at wavelength of 607 nm and 430 nm. Conclusion: The nanoparticles revealed an orthorhombic crystal structure with degraded particle size from 43-26.5 nm with increasing concentration of Zn doping. The same movement was followed by grain size from 245 to 33 nm. The lattice constant ‘a’, micro-strain, and dislocation density were increased. The growth of spherical nanoparticles and the desired composition of chemical bonds were verified by SEM and FTIR individually. The magnetization was upgraded from 1.4 emu/g to 15.32 emu/g, while coercivity was lessened with doping.

Introduction: It is well known, that titanium dioxide (TiO2) nanoparticles can lead to the generation of reactive oxygen species (ROS) upon photoexcitation. Method: In this work, we investigated mesoporous surfaces based on TiO2 nanoparticles doped with 0.6-0.7% manganese (Mn), which showed reduced photoactivity and were based on the more stable rutile polymorph of titania. Result: In particular, we showed spectrophotometrically that the enzyme glucose oxidase (GOD) can be successfully adsorbed up to 80% while retaining its bioactivity in contact with the TiO2:Mn-based surface. result: We show that the enzyme glucose oxidase (GOD) can be successfully adsorbed up to 80%, while retaining its bioactivity in contact with the TiO2:Mn based surface. other: None

Background: Surfaces of materials often corrode and deteriorate due to environmental conditions. There are various widely used methods of reducing corrosion rates to increase the lifetime of materials and equipment. Recently, there has been a growth in the use of nanotechnology to protect metals against corrosion. The application of nano-encapsulation techniques in the process industry is one of the important eras of nanotechnology. This review paper focuses on encapsulation, microencapsulation, and nano-encapsulation methods, emphasizing nano-encapsulation applications as corrosion inhibitions in the process industry. Method: Materials based on the self-healing mechanism were used in advanced applications such as structures, batteries, and coatings. These technologies may be studied in two ways: compounds with intrinsic self-healing properties and extrinsic self-healing materials with additives such as microcapsules filled with healing agents. Nano-coatings have advantages, like accelerated ground hardness, adhesive energy, long-time period and/or high-temperature corrosion resistance, tribological residence enhancement, etc. Nano-coatings can also be carried out in thinner and smoother layers, considering flexibility, accelerated performance, decreased fuel costs, and smaller carbon footprints, as well as occasional maintenance. The review of corrosion characteristics of polymeric nanocomposite material was discussed in this paper. Result: This review paper presents an updated overview summarizing the latest advances in the various micro/nanocarriers used for self-healing corrosion protective coatings. Conclusion: With this information, the investigators will be able to modify the structure of the inhibitor to get the necessary corrosion inhibition capabilities. The need for a physical examination is rising as a result.

Background: Tumors are increasingly heterogeneous throughout the process of their growth, producing a mixed-cell community with a range of molecular features and susceptibility to therapies. Nanotechnology has shown tremendous potential in diagnosing and treating solid tumors. Objective: Most cancer-related deaths are attributed to the lack of early detection and effective treatment. Its early diagnosis helps overall survival and health-related quality of life in patients identified with cancer. Nanosystems are favorable for endocytic intracellular retention, high drug loading, enhanced therapeutic efficacy, greater drug-circulation time, superior dose scheduling for patient compliance, and site-specific targeting. Integrating nanosystems into biomedical applications will also reintroduce medicines that are no longer used in clinical practice because of certain drawbacks and help the identification of new active medicines with their sub-optimal kinetic profiles. This review provides insights about the targeted cancer treatment based on active targeting (folate receptor-α, heat shock protein, receptor 2 for epidermal human growth factor, and CD44 receptor) and various nano device-based systems. Methodology: The highly relevant articles were retrieved using various search engines, including Web of Sciences, Science Direct, Scihub, PubMed, Scopus, PubChem, Google Scholar, and others. The keywords and phrases used for the search are “liposomes,” “quantum dots,” “nanoparticles,” “nanocrystals,” “photodynamic therapy,” “passive targeting,” “active targeting,” “nanomaterials,” “nanotechnology,” “cancer,” “nanotheranostics” and several others. In this review, we briefly introduced the concept of the contribution of nanotheranostics to cancer therapy with their recent findings. We also discuss the role of biosensor-based nanosystems in cancer. Conclusion: Conclusion: This review addresses nanotechnology’s exciting role in identifying, imaging, and managing solid tumors and their immense potential.

Biodegradable nanogels in the biomedical field are emerging vehicles comprising dispersions of hydrogel nanoparticles having 3D crosslinked polymeric networks. Nanogels show distinguished characteristics including their homogeneity, adjustable size, low toxicity, stability in serum, stimuli-responsiveness (pH, temperature, enzymes, light, etc.), and relatively good drug encapsulation capability. Due to these characteristics, nanogels are referred to as nextgeneration drug delivery systems and are suggested as promising carriers for dermal applications. The site-specific delivery of drugs with effective therapeutic effects is crucial in transdermal drug delivery. The nanogels made from biodegradable polymers can show external stimuliresponsiveness which results in a change in gel volume, water content, colloidal stability, mechanical strength, and other physical and chemical properties, thus improving the site-specific topical drug delivery. This review provides insight into the advances in development, limitations, and therapeutic significance of nanogels formulations. It also highlights the process of release of drugs in response to external stimuli, various biodegradable polymers in the formulation of the nanogels, and dermal applications of nanogels and their role in imaging, anti‐inflammatory therapy, antifungal and antimicrobial therapy, anti‐psoriatic therapy, and ocular and protein/peptide drug delivery.

Background: The spread of infectious diseases caused by viruses is always a global concern to public health. Developing affordable, accurate, fast and effective technologies for virus detection is crucial in reducing virus transmission. A nanopore is a sensor that can identify target molecules at a single molecule level, often used for genome sequencing and early disease detection. Nanopores are classified in two types: biological nanopores, ideal for detecting viral nucleic acid sequences, and solid-state nanopores primarily used to detect viral particles. Methods: In this review, we first provide a brief overview of the properties and fundamental principles of these two types of the nanopore. Then, we focus on the application of nanopores in viral nucleic acid sequencing and the quantitative detection of viral nanoparticles. Additionally, we discuss new strategies combining nanopore sensors with other technologies, which greatly improve the sensing performance. Results: A literature review on the application of nanopores in controlling viral epidemics is provided. The pros and cons of biological nanopores and solid-state nanopores are summarized, respectively, and the opportunities of integrating novel technologies with nanopore sensors to enhance the latter are addressed in this paper. Conclusion: Owing to significant advancements in nanotechnology and integration with other technologies such as machine learning, nanopore sensors are becoming widely applied in viruses-related analysis. In the long term, nanopore sensors are expected to play an important role in the field of virus detection and analysis.